5-(1-Hydroxycyclohexyl)-2(1H)-pyridinone
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Description
5-(1-Hydroxycyclohexyl)-2(1H)-pyridinone is a pyridinone derivative characterized by a cyclohexanol substituent at the 5-position of the pyridinone ring. Its molecular formula is C₁₁H₁₅NO₂, with a molecular weight of 193.24 g/mol. The compound is synthesized via a nucleophilic addition reaction between 5-bromo-2-triisopropylsilyloxypyridine and cyclohexanone under low-temperature conditions, followed by deprotection and purification . Key analytical data include:
- Melting Point: 194–196°C (recrystallized from methanol/diethyl ether)
- Elemental Analysis:
Pyridinone derivatives are recognized for their diverse pharmacological activities, including enzyme inhibition and receptor modulation .
Properties
Molecular Formula |
C11H15NO2 |
|---|---|
Molecular Weight |
193.24 g/mol |
IUPAC Name |
5-(1-hydroxycyclohexyl)-1H-pyridin-2-one |
InChI |
InChI=1S/C11H15NO2/c13-10-5-4-9(8-12-10)11(14)6-2-1-3-7-11/h4-5,8,14H,1-3,6-7H2,(H,12,13) |
InChI Key |
LHRMYFKIFGXLDZ-UHFFFAOYSA-N |
Canonical SMILES |
C1CCC(CC1)(C2=CNC(=O)C=C2)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural Analogues
Below is a comparative analysis of 5-(1-Hydroxycyclohexyl)-2(1H)-pyridinone with structurally related pyridinone derivatives:
Thermodynamic Stability
- Melting Points: Target Compound: 194–196°C . 5-Chloro-4-hydroxy-2(1H)-pyridinone: Not reported, but likely lower due to reduced molecular weight.
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